3-Aminooxycycloheptane-1,2-diol;hydrochloride

• IUPAC Name: 3-aminooxycycloheptane-1,2-diol;hydrochloride
• InChI: InChI=1S/C7H15NO3.ClH/c8-11-6-4-2-1-3-5(9)7(6)10;/h5-7,9-10H,1-4,8H2;1H
• InChI Key: VRJLLVSVSNOCQR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C(C1)O)O)ON.Cl
• Molecular Formula: C7H16ClNO3
• Molecular Weight: 197.66 g/mol
• CAS No.: 2470440-90-3

Description

Synthesis Analysis

The synthesis of 3-Aminooxycycloheptane-1,2-diol;hydrochloride could potentially involve the oxidation of alkenes to produce an oxacyclopropane ring, also known as an epoxide ring. This can be achieved through the reaction of an alkene with peroxycarboxylic acid. The reaction is initiated by the electrophilic oxygen atom reacting with the nucleophilic carbon-carbon double bond.

Scientific Research Applications

Alzheimer's Disease Research

A Phase II study investigated the effects of 3-amino-1-propanesulfonic acid (3APS) on Alzheimer's disease, focusing on its ability to bind amyloid β, a protein involved in the disease's pathology. Although not the exact compound you're asking about, this research highlights the scientific exploration of amino compounds in neurological disorders. The study found that long-term administration of 3APS is safe and reduces CSF Aβ42 levels in patients with mild-to-moderate Alzheimer's disease (Aisen et al., 2006).

Environmental Exposure and Health Impacts

Another study examined the environmental exposure to 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a plasticizer used to replace phthalates. While not directly related to the compound , this research contributes to understanding the health implications of exposure to synthetic compounds in the environment. The presence of DINCH metabolites in human urine suggests environmental exposure levels and potential health risks (Silva et al., 2013).

Antioxidant Capacity and Inflammatory Diseases

Research on the impairment of intestinal glutathione synthesis in patients with inflammatory bowel disease (IBD) provides insights into how amino acids and related compounds can affect antioxidant capacity and inflammation in the gut. Although the focus is not on the specific compound of interest, studies like these are crucial for understanding the biochemical pathways that could be influenced by similar compounds (Sido et al., 1998).

Diagnostic and Therapeutic Research

The synthesis and evaluation of amino acid derivatives for imaging brain tumors, like 1-amino-3-fluorocyclobutane-1-carboxylic acid (FACBC), indicate the potential of structurally related compounds in diagnostic and therapeutic applications. This demonstrates the ongoing research into novel compounds for medical imaging and treatment of serious conditions (Shoup et al., 1999).